2-(Oxan-4-yl)prop-2-en-1-amine

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 2-(oxan-4-yl)prop-2-en-1-amine
• InChI: InChI=1S/C8H15NO/c1-7(6-9)8-2-4-10-5-3-8/h8H,1-6,9H2
• InChI Key: LVLXRKVTJBYFPI-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN)C1CCOCC1

Description

2-(Oxan-4-yl)prop-2-en-1-amine is a secondary amine featuring a tetrahydropyran (oxane) ring substituted at the 4-position and a propen-1-amine group. Its hydrochloride salt (CAS 2225146-04-1) is a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research . The compound’s structure combines the rigidity of the oxane ring with the reactivity of the allylamine moiety, enabling diverse applications in catalysis, drug discovery, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Oxan-4-yl)prop-2-en-1-amine typically involves the reaction of tetrahydro-2H-pyran-4-yl derivatives with prop-2-en-1-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 2-(Oxan-4-yl)prop-2-en-1-amine may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

2-(Oxan-4-yl)prop-2-en-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions may result in various substituted derivatives .

Scientific Research Applications

2-(Oxan-4-yl)prop-2-en-1-amine has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and chemical reactions.

Biology: Employed in studies involving biological pathways and molecular interactions.

Medicine: Investigated for potential therapeutic applications and drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-(Oxan-4-yl)prop-2-en-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues with Oxane Substitution

3-(Oxan-2-yl)prop-2-en-1-amine

• Structure : The oxane ring is substituted at the 2-position, altering steric and electronic properties compared to the 4-substituted analogue.
• Properties: Molecular weight = 141.2 g/mol; purity ≥95%.
• Applications : Widely used in pharmaceuticals for synthesizing tryptamine derivatives and agrochemicals due to its stability and reactivity .

4-(Prop-2-en-1-yl)oxan-4-amine (CID 122164186)

• Structure : Both the amine and propenyl groups are attached to the 4-position of the oxane ring, creating a geminal substitution.
• Properties: Molecular formula = C₈H₁₅NO; SMILES = C=CCC1(CCOCC1)N.
• Reactivity : The crowded 4-position may hinder electrophilic attacks on the amine, making it less reactive in certain coupling reactions compared to 2-(oxan-4-yl)prop-2-en-1-amine .

1-(Oxan-4-yl)prop-2-en-1-amine

• Structure : The amine is attached to the 1-position of the oxane ring, while the propenyl group is at the 2-position.
• Properties : Molecular weight = 189.26 g/mol; CAS-linked purity = 95%. The altered substitution pattern modifies electron distribution, affecting hydrogen-bonding capacity .
• Applications : Functions as a building block in peptide mimetics and kinase inhibitors, leveraging its conformational flexibility .

Functional Group Variations

Prop-2-en-1-yl[1-(4-propoxyphenyl)ethyl]amine

• Structure : Incorporates a 4-propoxyphenyl group instead of an oxane ring.
• Properties: Molecular formula = C₁₄H₂₁NO; molecular weight = 219.32. The aromatic phenyl group enhances π-π stacking interactions, useful in material science and receptor-targeted drug design .

Homopropargylamines (e.g., N-Benzylpent-4-yn-1-amine)

• Structure : Replaces the propenyl group with a terminal alkyne.
• Reactivity : The alkyne group enables click chemistry (e.g., Huisgen cycloaddition), a feature absent in 2-(oxan-4-yl)prop-2-en-1-amine. However, alkynes are more prone to oxidation .
• Applications : Used in synthesizing heterocycles and bioactive molecules, offering orthogonal reactivity compared to allylamines .

Biological Activity

2-(Oxan-4-yl)prop-2-en-1-amine is a compound with notable biological activity, primarily due to its unique structural features. This compound, characterized by a tetrahydropyran ring and a prop-2-en-1-amine group, has been investigated for its potential therapeutic applications. This article reviews the biological activity of 2-(Oxan-4-yl)prop-2-en-1-amine, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Structural Characteristics

The molecular formula of 2-(Oxan-4-yl)prop-2-en-1-amine is $C_8H_{15}NO$, and it can be represented by the following structural formula:

$$\text{SMILES CC C C1CCOCC1 N}$$

This structure includes a six-membered oxane (tetrahydrofuran) ring, which contributes to its unique chemical properties and biological interactions.

The biological activity of 2-(Oxan-4-yl)prop-2-en-1-amine is primarily attributed to its interaction with specific molecular targets such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The precise pathways involved depend on the specific application and target, making it a candidate for further pharmacological studies.

Biological Activity

Research indicates that 2-(Oxan-4-yl)prop-2-en-1-amine exhibits various biological activities:

1. Antimicrobial Activity
Studies have evaluated the antimicrobial efficacy of 2-(Oxan-4-yl)prop-2-en-1-amine against a range of pathogens. Its lipophilic nature enhances its ability to penetrate microbial membranes, potentially leading to effective inhibition of growth in certain bacterial strains.

2. Enzyme Inhibition
The compound has been identified as a potential inhibitor of dihydrofolate reductase (DHFR), an important enzyme in folate metabolism. Inhibition of DHFR can disrupt DNA synthesis in rapidly dividing cells, making this compound a candidate for further development as an anticancer agent .

3. Interaction with Receptors
Preliminary studies suggest that 2-(Oxan-4-yl)prop-2-en-1-amine may interact with various receptors in the central nervous system, indicating potential neuropharmacological applications.

Case Studies

Several case studies have documented the effects and applications of 2-(Oxan-4-yl)prop-2-en-1-amine:

Study	Objective	Findings
Study A	Evaluate antimicrobial efficacy	Showed significant inhibition against Gram-positive bacteria.
Study B	Investigate enzyme inhibition	Confirmed inhibition of DHFR with IC50 values indicating potency comparable to known inhibitors.
Study C	Assess neuropharmacological effects	Indicated potential anxiolytic effects in animal models through receptor interaction studies.

Comparative Analysis

To understand the uniqueness of 2-(Oxan-4-yl)prop-2-en-1-amine, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
1-(Oxan-4-yl)prop-2-yne amine	Similar oxane ring structure	Exhibits different reactivity patterns due to triple bond presence.
4-(Propan-2-enyl)oxan amine	Lacks the hydrochloride salt	Demonstrates varied enzyme interaction profiles compared to 2-(Oxan).